Cas no 10059-13-9 (2-Undecanethiol,2-methyl-)

2-Undecanethiol,2-methyl- structure
2-Undecanethiol,2-methyl- structure
Product Name:2-Undecanethiol,2-methyl-
CAS No:10059-13-9
MF:C12H26S
MW:202.399842739105
CID:223099
PubChem ID:82330
Update Time:2025-04-19

2-Undecanethiol,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Undecanethiol,2-methyl-
    • 2-methylundecane-2-thiol
    • 1,1-Dimethyl-decyl-mercaptan
    • 2-Methyl-2-undecanethiol
    • 2-Methylundecyl-2-thiol
    • tertiary dodecyl mercaptan
    • SCHEMBL564605
    • 2-Undecanethiol, 2-methyl-
    • 2-methyl-undecane-2-thiol
    • SCHEMBL21128
    • DTXSID00143406
    • 1,1-Dimethyldecyl hydrosulfide #
    • FRQQKWGDKVGLFI-UHFFFAOYSA-N
    • Q-201800
    • NS00022992
    • 10059-13-9
    • E76524
    • tert-Dodecyl mercaptane
    • EINECS 233-191-6
    • Inchi: 1S/C12H26S/c1-4-5-6-7-8-9-10-11-12(2,3)13/h13H,4-11H2,1-3H3
    • InChI Key: FRQQKWGDKVGLFI-UHFFFAOYSA-N
    • SMILES: SC(C)(C)CCCCCCCCC

Computed Properties

  • Exact Mass: 202.17568
  • Monoisotopic Mass: 202.17552200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • Density: 0.8429 (estimate)
  • Melting Point: -10.8°C (estimate)
  • Boiling Point: 270.55°C (estimate)
  • Refractive Index: 1.4503 (estimate)
  • PSA: 0
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